Cas no 105467-66-1 (Dibenzo[a,j]acridin-3-ol)

• Product Name: Dibenzo[a,j]acridin-3-ol
• CAS No: 105467-66-1
• MF: C₂₁H₁₃NO
• MW: 295.334025144577
• CID: 1153913
• PubChem ID: 184495
• Update Time: 2025-04-20

Dibenzo[a,j]acridin-3-ol Chemical and Physical Properties

Names and Identifiers

• Dibenzo[a,j]acridin-3-ol
• AR-1I3881
• 3-hydroxydibenz&lt
• a,j&gt
• acridine
• AG-K-16212
• CTK4A3861
• Dibenz(a,j)acridin-3-ol
• AC1L4F0E
• AC1Q7AIO
• dibenz[a,j]acridin-3-ol
• AR-1I3881; 3-hydroxydibenz< a,j> acridine; AG-K-16212; CTK4A3861; Dibenz(a,j)acridin-3-ol; AC1L4F0E; AC1Q7AIO; dibenz[a,j]acridin-3-ol;
• 105467-66-1
• DTXSID20147143

• Inchi： 1S/C21H13NO/c23-15-7-8-17-14(11-15)6-10-21-19(17)12-18-16-4-2-1-3-13(16)5-9-20(18)22-21/h1-12,23H
• InChI Key： DCQHCXDEOXTAON-UHFFFAOYSA-N
• SMILES： OC1C=CC2=C(C=1)C=CC1C2=CC2=C(C=CC3C=CC=CC2=3)N=1

Computed Properties

• Exact Mass: 295.09979
• Monoisotopic Mass: 295.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.12